11-(3-bromo-5-ethoxy-4-methoxyphenyl)-3-(3,4-dimethoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

• Molecular Formula: C30H31BrN2O5
• Molecular Weight: 579.5 g/mol
• IUPAC Name: 6-(3-bromo-5-ethoxy-4-methoxyphenyl)-9-(3,4-dimethoxyphenyl)-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
• InChI: InChI=1S/C30H31BrN2O5/c1-5-38-27-16-19(12-20(31)30(27)37-4)29-28-23(32-21-8-6-7-9-22(21)33-29)13-18(14-24(28)34)17-10-11-25(35-2)26(15-17)36-3/h6-12,15-16,18,29,32-33H,5,13-14H2,1-4H3
• InChI Key: GATNHYRPUOFIGS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C2C3=C(CC(CC3=O)C4=CC(=C(C=C4)OC)OC)NC5=CC=CC=C5N2)Br)OC

Description

• This compound belongs to the class of dibenzo[b,e][1,4]diazepines , which are bicyclic heterocycles containing a diazepine ring fused to two benzene rings.
• Its systematic name is quite a mouthful, but let’s break it down:
  • The core structure is a dibenzo[b,e][1,4]diazepin-1-one , which consists of a diazepine ring (a seven-membered ring with two nitrogen atoms) fused to two benzene rings.
  • The substituents on this core structure are:

    3-bromo-5-ethoxy-4-methoxyphenyl: attached to one benzene ring.

    3,4-dimethoxyphenyl: attached to the other benzene ring.

• This compound’s complex structure suggests potential interesting properties and applications.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• Unfortunately, information on the mechanism of action for this specific compound is scarce.
• Researchers would need to study its interactions with cellular components, receptors, or enzymes to understand its effects.

Comparison with Similar Compounds

Similar Compounds: